(R)-1-(Thiophen-2-yl)ethanamine hydrochloride
Overview
Description
N-Methylene-2-(thiophen-2-yl)ethanamine is a related compound . It’s used as an impurity standard in the synthesis of Clopidogrel .
Molecular Structure Analysis
The molecular structure of a related compound, 2-thienyl group, has been described . It has a molecular formula of C4H3S and a net charge of 0 .Chemical Reactions Analysis
The chemical reactions of related compounds have been studied . For instance, 2-Phenylpyridine- and 2-(benzo[b]thiophen-2-yl)pyridine-based o-carboranyl compounds have been prepared and fully characterized .Scientific Research Applications
Synthesis and Characterization
- Synthesis Pathway : (R)-1-(Thiophen-2-yl)ethanamine hydrochloride has been synthesized through a process involving Knoevenagel-Doebner condensation, amination, and Hoffman rearrangement, with the structure and purity of the product verified using NMR, MS, and LC analysis (Wei Yun-yang, 2007).
Chemical Properties and Potential Applications
- QSAR Analysis : Quantitative structure-activity relationship (QSAR) analysis has been conducted on derivatives of thiophen-2-yl ethanamine, showing their potential in pharmaceutical applications. The study analyzed the relationships between chromatographic and biological activity data, suggesting their use in predicting pharmacological activities of new drug candidates (E. Brzezińska, Grażyna Kośka, K. Walczyński, 2003).
Crystallography and Structural Analysis
- Crystal Structure Studies : The crystal structures of compounds related to thiophen-2-yl ethanamine, such as N,N′-bis(thiophen-2-ylmethyl)ethane-1,2-diaminium hydrochloride, have been determined, providing insights into their molecular structure and interactions (S. A. Silva, N. Masciocchi, A. Cuin, 2014).
Electrochemistry and Photophysical Properties
- Electrochemical Studies : Research on derivatives of thiophen-2-yl ethanamine has explored their electrochemical properties and potential applications in light-emitting polymers (A. Aydın, I. Kaya, 2012).
Pharmacological Applications
- Analgesic Activity : Optically pure derivatives of thiophen-2-yl ethanamine have been synthesized and shown to possess analgesic activity, comparable to that of (-)-pentazocine hydrochloride (H. Takahashi, Y. Chida, T. Suzuki, S. Yanaura, Y. Suzuki, C. Masuda, 1983).
properties
IUPAC Name |
(1R)-1-thiophen-2-ylethanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9NS.ClH/c1-5(7)6-3-2-4-8-6;/h2-5H,7H2,1H3;1H/t5-;/m1./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CMCVTULVSCSWOB-NUBCRITNSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CS1)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](C1=CC=CS1)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10ClNS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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